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Compound of Interest

Compound Name: 3-Hydroxy Benzopyrene-d11

Cat. No.: B588314

Technical Guide: 3-Hydroxy Benzopyrene-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on 3-Hydroxy Benzopyrene-d11, a labeled
metabolite of Benzopyrene. It is intended to serve as a foundational resource for professionals
engaged in research and development involving this compound.

Core Compound Information

3-Hydroxy Benzopyrene-d11 is the deuterated form of 3-Hydroxy Benzopyrene, a metabolite
of the carcinogenic polycyclic aromatic hydrocarbon, Benzopyrene. The stable isotope labeling
makes it a valuable tool in various analytical and research applications, particularly in studies
involving drug metabolism and environmental analysis.

Physicochemical Data

A summary of the key identifiers and properties of 3-Hydroxy Benzopyrene-d11 is presented
below.
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Property Value Source
CAS Number 1246819-35-1 [11[2]
Molecular Formula C20HD1:0 [1][2]
Molecular Weight 279.38 g/mol [11[2]
Alternate CAS Number 13345-21-6 (unlabeled) [1]

Related Compounds

For comparative analysis and broader experimental context, the properties of the unlabeled 3-
Hydroxy Benzopyrene are provided.

Compound CAS Number Molecular Formula  Molecular Weight
3-Hydroxy

13345-21-6 C20H120 268.31 g/mol
Benzopyrene

Experimental Applications and Workflows

Due to its nature as a labeled internal standard, 3-Hydroxy Benzopyrene-d11 is integral to
quantitative analytical methods such as mass spectrometry. A generalized workflow for its use
in sample analysis is depicted below.
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Generalized analytical workflow using 3-Hydroxy Benzopyrene-d11.

Metabolic Signaling Context
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3-Hydroxy Benzopyrene is a product of the metabolic activation of Benzo[a]pyrene, a process
primarily mediated by cytochrome P450 enzymes. This metabolic pathway is a critical area of

study in toxicology and carcinogenesis.
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Simplified metabolic pathway of Benzo[a]pyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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